Benzofurazan, 4-(4-methyl-1-piperazinyl)-7-nitro-, 3-oxide

• CAS No.: 58131-57-0
• Product Name: Benzofurazan, 4-(4-methyl-1-piperazinyl)-7-nitro-, 3-oxide
• Molecular Formula: C11H13N5O4
• Molecular Weight: 279.25 g/mol
• IUPAC Name: 4-(4-methylpiperazin-1-yl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium
• Standard InChI: InChI=1S/C11H13N5O4/c1-13-4-6-14(7-5-13)9-3-2-8(15(17)18)10-11(9)16(19)20-12-10/h2-3H,4-7H2,1H3
• Standard InChIKey: MWFZDJLPWDCQIL-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C3=NO[N+](=C23)[O-])[N+](=O)[O-]
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C3=NO[N+](=C23)[O-])[N+](=O)[O-]
• Appearance: Solid powder
• Description: NSC-207895 is an inhibitor of the p53-binding protein MDMX. NSC 207895 decreases the expression and protein levels of MDMX and increases the expression of the p53 target gene CDKN1 (p21). It also increases the expression of the pro-apoptotic genes PUMA, Bax, and PIG3. NSC 207895 induces apoptosis and decreases cell viability in MCF-7 cells in a p53-dependent manner. It also induces p53-independent apoptosis in wild-type, mutated, and truncated p53 Ewing sarcoma cell lines selectively over wild-type and p53-null osteosarcoma cells
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC-207895, NSC207895, NSC 207895, NSC179940, NSC-179940, NSC 179940, XI-006, XI 006, XI006
• Reference: 1. Wang, H., Ma, X., Ren, S., et al. A small-molecule inhibitor of MDMX activates p53 and induces apoptosis. Mol. Cancer Ther. 10(1), 69-79 (2011).; 2. Pishas, K.I., Adwal, A., Neuhaus, S.J., et al. XI-006 induces potent p53-independent apoptosis in Ewing sarcoma. Sci. Rep. 5:11465, (2015).
• PubChem Compound: 42640
• Last Modified: Nov 11 2021